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Compound of Interest

Compound Name: Uvarigrin

Cat. No.: B15144109 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Product Name: Uvarigrin (Experimental Formulation)
Catalog No.: UVG-EXP001

Formulation: Provided as a lyophilized powder. Reconstitute in DMSO to create a stock

solution.

Storage: Store lyophilized powder at -20°C. After reconstitution, store the stock solution at

-20°C in aliquots to avoid repeated freeze-thaw cycles.

Introduction
Uvarigrin is a novel dihydrochalcone with potential anti-inflammatory and anti-cancer

properties, analogous to related cytotoxic natural products found in plants of the Uvaria genus.

[1] Chalcones are a class of naturally occurring compounds known for a wide range of

pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects.[2][3]

These activities are often attributed to their ability to modulate key cellular signaling pathways.

[2] This document provides detailed protocols for the experimental in vitro evaluation of

Uvarigrin's biological activities.
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Uvarigrin is hypothesized to exert its biological effects by modulating key signaling pathways

implicated in inflammation and cancer. Based on the activity of similar chalcone derivatives,

Uvarigrin may inhibit the NF-κB and PI3K/AKT signaling pathways.[2] The NF-κB pathway is a

critical regulator of inflammatory responses, and its inhibition can lead to a reduction in the

production of pro-inflammatory mediators like nitric oxide (NO) and cytokines.[4] Furthermore,

the PI3K/AKT pathway is a central node in cell proliferation and survival, and its inhibition is a

common mechanism for the anti-cancer effects of many natural compounds.
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Seed RAW 264.7 cells
in 96-well plate
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Stimulate with LPS (1 µg/mL)

Incubate for 24h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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